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Compound of Interest

Compound Name: 4-Amino-4-methylpentan-1-ol

CAS No.: 85054-53-1

Cat. No.: B1282244

Get Quote

Abstract
This application note provides a comprehensive guide for the purification of 4-Amino-4-
methylpentan-1-ol, a polar amino alcohol, using liquid chromatography. Recognizing the

challenges associated with purifying highly polar and basic compounds, this document outlines

multiple strategic approaches, including Reversed-Phase (RP-HPLC), Hydrophilic Interaction

Liquid Chromatography (HILIC), and Ion-Exchange Chromatography (IEX). The content is

designed for researchers, scientists, and professionals in drug development, offering detailed

protocols, method development strategies, and the scientific rationale behind experimental

choices.

Introduction
4-Amino-4-methylpentan-1-ol is a small molecule of interest in pharmaceutical and chemical

synthesis due to its bifunctional nature, containing both a primary amine and a primary alcohol.

The presence of these polar functional groups imparts high water solubility, which can present

significant challenges for purification using standard chromatographic techniques.[1][2]

Incomplete purification can lead to the presence of structurally related impurities, impacting
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downstream applications, biological assays, and regulatory compliance. Therefore, a robust

and efficient purification strategy is paramount.

This guide explores systematic approaches to purify 4-Amino-4-methylpentan-1-ol, focusing

on the principles of chromatographic selectivity and retention for polar, basic analytes.

Physicochemical Properties of 4-Amino-4-methylpentan-
1-ol
A thorough understanding of the target molecule's properties is the foundation of any

successful purification strategy.

Property Value Source

Molecular Formula C₆H₁₅NO [3]

Molecular Weight 117.19 g/mol [3][4]

Topological Polar Surface Area

(TPSA)
46.25 Å² [4]

logP (calculated) ~0.5 [4]

pKa (estimated) ~10-10.5
Based on typical primary

amines

Structure [3]

The low logP and significant TPSA indicate high polarity. The primary amine is expected to

have a pKa in the range of 10-10.5, meaning it will be protonated and positively charged at

acidic to neutral pH.
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The selection of a chromatographic mode is dictated by the physicochemical properties of the

analyte and potential impurities. For 4-Amino-4-methylpentan-1-ol, three primary strategies

are proposed.
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Chromatographic Approaches

4-Amino-4-methylpentan-1-ol
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Ion-Exchange
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282244?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

